2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine
CAS No.:
Cat. No.: VC16458728
Molecular Formula: C19H18N2OS
Molecular Weight: 322.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H18N2OS |
|---|---|
| Molecular Weight | 322.4 g/mol |
| IUPAC Name | 2-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine |
| Standard InChI | InChI=1S/C19H18N2OS/c1-14-12-18(16-6-4-3-5-7-16)21-19(20-14)23-13-15-8-10-17(22-2)11-9-15/h3-12H,13H2,1-2H3 |
| Standard InChI Key | NYFNRWYBTHZGSY-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=NC(=N1)SCC2=CC=C(C=C2)OC)C3=CC=CC=C3 |
Introduction
Chemical Structure and Molecular Properties
Structural Elucidation
2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine (C₁₉H₁₈N₂OS) features a pyrimidine ring substituted at the 2-position with a (4-methoxyphenyl)methylsulfanyl group, at the 4-position with a methyl group, and at the 6-position with a phenyl ring. The methoxybenzyl sulfanyl moiety introduces steric bulk and electron-donating effects, which influence the compound’s reactivity and binding interactions. The IUPAC name, 2-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine, systematically describes its substituent arrangement.
Key structural attributes include:
-
Pyrimidine Core: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 3.
-
Sulfanyl Linkage: A sulfur atom connecting the methoxybenzyl group to the pyrimidine ring, enhancing stability and enabling nucleophilic substitution reactions.
-
Aromatic Substituents: The phenyl and methoxybenzyl groups contribute to π-π stacking interactions, critical for binding to biological targets .
Table 1: Molecular Properties of 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine
| Property | Value |
|---|---|
| Molecular Formula | C₁₉H₁₈N₂OS |
| Molecular Weight | 322.4 g/mol |
| IUPAC Name | 2-[(4-Methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine |
| Canonical SMILES | COC1=CC=C(C=C1)CSC2=NC(=NC=C2C)C3=CC=CC=C3 |
| Topological Polar Surface Area | 67.8 Ų (estimated) |
Synthesis and Optimization
Reaction Pathways
The synthesis typically involves sequential functionalization of the pyrimidine ring:
-
Core Formation: Condensation of thiourea with β-keto esters yields 2-thiouracil intermediates, which are subsequently halogenated.
-
Sulfanyl Group Introduction: Reaction of 2-chloro-4-methyl-6-phenylpyrimidine with 4-methoxybenzyl mercaptan under basic conditions (e.g., K₂CO₃ in DMF) facilitates nucleophilic aromatic substitution .
-
Purification: Column chromatography or recrystallization from ethanol/water mixtures achieves >95% purity.
Industrial-Scale Production
Continuous flow reactors enhance yield (reported up to 85%) and reduce reaction times compared to batch processes. Automated systems optimize parameters such as temperature (80–120°C) and stoichiometry, minimizing byproducts like disulfides.
Biological Activities and Mechanisms
Enzyme Inhibition
The compound’s planar structure enables intercalation into DNA topoisomerase II, inhibiting its activity (IC₅₀ = 12 µM in vitro) . Molecular docking simulations suggest hydrogen bonding between the pyrimidine nitrogen and enzyme active sites .
Future Directions
-
Derivative Synthesis: Modifying the methoxy or phenyl groups could enhance selectivity for cancer targets .
-
In Vivo Efficacy Studies: Testing in animal models of infection or neoplasia is warranted.
-
Structure-Activity Relationships (SAR): Systematic variation of substituents will elucidate pharmacophore requirements.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume